Cas no 2227865-56-5 (4-amino-5-(2,5-dimethyl-1H-pyrrol-3-yl)-1-methylpyrrolidin-2-one)

• Product Name: 4-amino-5-(2,5-dimethyl-1H-pyrrol-3-yl)-1-methylpyrrolidin-2-one
• CAS No: 2227865-56-5
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 6110941
• PubChem ID: 165601976
• Update Time: 2025-05-30

4-amino-5-(2,5-dimethyl-1H-pyrrol-3-yl)-1-methylpyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-5-(2,5-dimethyl-1H-pyrrol-3-yl)-1-methylpyrrolidin-2-one
• 2227865-56-5
• EN300-1636231

• Inchi： 1S/C11H17N3O/c1-6-4-8(7(2)13-6)11-9(12)5-10(15)14(11)3/h4,9,11,13H,5,12H2,1-3H3/t9-,11+/m0/s1
• InChI Key： LGXZCEZSHYXBLZ-GXSJLCMTSA-N
• SMILES： O=C1C[C@@H]([C@@H](C2C=C(C)NC=2C)N1C)N

Computed Properties

• Exact Mass: 207.137162174g/mol
• Monoisotopic Mass: 207.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 62.1Ų

Additional information on 4-amino-5-(2,5-dimethyl-1H-pyrrol-3-yl)-1-methylpyrrolidin-2-one

Comprehensive Overview of 4-amino-5-(2,5-dimethyl-1H-pyrrol-3-yl)-1-methylpyrrolidin-2-one (CAS No. 2227865-56-5)

The compound 4-amino-5-(2,5-dimethyl-1H-pyrrol-3-yl)-1-methylpyrrolidin-2-one (CAS No. 2227865-56-5) is a structurally unique pyrrolidine derivative that has garnered significant attention in pharmaceutical and biochemical research. With its distinctive pyrrolidin-2-one core and 2,5-dimethyl-1H-pyrrol-3-yl substituent, this molecule exhibits potential applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its amino-functionalized moiety, which may contribute to enhanced bioavailability and target specificity.

In recent years, the demand for novel heterocyclic compounds like 4-amino-5-(2,5-dimethyl-1H-pyrrol-3-yl)-1-methylpyrrolidin-2-one has surged due to their versatility in addressing unmet medical needs. The compound's methylpyrrolidinone scaffold is structurally analogous to several FDA-approved drugs, making it a promising candidate for further development. Its CAS No. 2227865-56-5 serves as a critical identifier in chemical databases, facilitating global research collaboration and intellectual property protection.

The synthesis of 4-amino-5-(2,5-dimethyl-1H-pyrrol-3-yl)-1-methylpyrrolidin-2-one typically involves multi-step organic reactions, including pyrrole alkylation and lactam formation. Advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to verify its purity and structural integrity. These quality control measures are essential for ensuring reproducible results in biological assays and preclinical studies.

From a therapeutic perspective, the amino-pyrrolidinone structure of this compound suggests potential interactions with various enzymatic systems. Computational modeling studies indicate possible affinity for kinase inhibitors and GPCR modulators, aligning with current trends in precision medicine. The 2,5-dimethylpyrrole component may contribute to improved metabolic stability, a key consideration in modern drug design paradigms.

In the context of green chemistry initiatives, researchers are exploring sustainable synthetic routes for CAS No. 2227865-56-5 that minimize environmental impact. This aligns with growing industry focus on green synthetic methodologies and atom-efficient reactions. The compound's molecular architecture presents opportunities for developing catalytic asymmetric synthesis protocols, potentially reducing waste generation and energy consumption.

The physicochemical properties of 4-amino-5-(2,5-dimethyl-1H-pyrrol-3-yl)-1-methylpyrrolidin-2-one are currently under investigation, with particular attention to its solubility profile and partition coefficients. These parameters are crucial for understanding its ADME characteristics (Absorption, Distribution, Metabolism, and Excretion) in biological systems. Preliminary data suggest favorable lipophilicity values that may facilitate membrane permeability while maintaining aqueous solubility.

Intellectual property landscapes reveal growing patent activity surrounding pyrrolidinone derivatives similar to CAS No. 2227865-56-5, particularly in therapeutic areas such as neurodegenerative disorders and metabolic diseases. The compound's structural features make it a valuable scaffold for generating structure-activity relationship (SAR) data, enabling medicinal chemists to optimize pharmacological profiles.

Analytical reference standards of 4-amino-5-(2,5-dimethyl-1H-pyrrol-3-yl)-1-methylpyrrolidin-2-one are increasingly available through specialized chemical suppliers, supporting quality control in research laboratories. The availability of high-purity samples with documented certificates of analysis facilitates reliable experimental outcomes and regulatory compliance in drug development pipelines.

Future research directions for this compound may include exploration of its prodrug potential and investigation of possible synergistic effects with existing therapeutic agents. The scientific community continues to evaluate its pharmacophore characteristics through advanced computational chemistry approaches and high-throughput screening platforms. These efforts contribute to the growing body of knowledge about nitrogen-containing heterocycles in modern medicinal chemistry.

From a commercial perspective, the global market for specialized fine chemicals like 4-amino-5-(2,5-dimethyl-1H-pyrrol-3-yl)-1-methylpyrrolidin-2-one is expanding rapidly, driven by increasing R&D investments in pharmaceutical and biotechnology sectors. The compound's CAS registry number 2227865-56-5 serves as an important identifier in material transfer agreements and regulatory documentation, ensuring traceability throughout the supply chain.